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Compound of Interest

Compound Name: 2-Fluorobenzonitrile

Cat. No.: B118710 Get Quote

Essential Safety and Handling Guide for 2-
Fluorobenzonitrile
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 2-Fluorobenzonitrile in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe handling and

minimize exposure risks.

Chemical Identifier:

Name: 2-Fluorobenzonitrile

CAS Number: 394-47-8

Molecular Formula: C7H4FN

Hazard Summary: 2-Fluorobenzonitrile is a combustible liquid that is harmful if swallowed, in

contact with skin, or inhaled.[1] It causes skin irritation and serious eye damage.[1][2][3] It may

also cause respiratory irritation.[1][3][4]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory to prevent exposure. The following

table summarizes the required PPE for handling 2-Fluorobenzonitrile.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b118710?utm_src=pdf-interest
https://www.benchchem.com/product/b118710?utm_src=pdf-body
https://www.benchchem.com/product/b118710?utm_src=pdf-body
https://www.benchchem.com/product/b118710?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA14375&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA14375&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluorobenzonitrile
https://www.sigmaaldrich.com/JP/en/sds/aldrich/235822?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AAA14375&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/JP/en/sds/aldrich/235822?userType=undefined
https://static.cymitquimica.com/products/54/pdf/sds-PC3530.pdf
https://www.benchchem.com/product/b118710?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118710?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Specification

Eye/Face Protection

Wear chemical safety goggles and a face shield.

[5] Equipment should be tested and approved

under government standards such as NIOSH

(US) or EN 166 (EU).[1][3]

Skin Protection

Wear a complete suit protecting against

chemicals.[3] Use appropriate protective gloves

(e.g., nitrile rubber, inspect before use) and

clothing to prevent skin exposure.[1][4][5]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation is experienced. A

recommended filter type is for organic gases

and vapors (Type A, Brown, conforming to

EN14387).[1]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is crucial for safety.

1. Preparation and Engineering Controls:

Ensure adequate ventilation.[1][6] Work should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[7]

Confirm that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[1]

Keep the chemical away from heat, sparks, open flames, and hot surfaces. No smoking.[1]

[3]

2. Handling:

Avoid all personal contact, including inhalation of vapors or mists.[3][4]
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Do not eat, drink, or smoke when using this product.[1][4]

Wash hands and any exposed skin thoroughly after handling.[1][7]

Keep the container tightly closed when not in use.[1][6]

3. Storage:

Store in a locked, well-ventilated place.[1]

Keep the container tightly closed and in a dry environment.[3][6][7]

Store away from incompatible materials.

Emergency and Disposal Plan
Spill Response Workflow:
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2-Fluorobenzonitrile Spill Occurs

Immediate Actions

Containment & Cleanup

Decontamination & Disposal

Spill Detected

Evacuate Immediate Area & Alert Others

Assess Situation

Ensure Adequate Ventilation (Fume Hood)

Don Appropriate PPE

Contain Spill with Inert Absorbent Material
(e.g., sand, earth, vermiculite)

Approach from Upwind if Possible

Collect Recoverable Product and
Absorbent Material into Labeled Containers

Wash Spill Area

Dispose of Waste in Accordance with
Local, State, and Federal Regulations

Decontaminate and Launder
All Protective Clothing Before Reuse

Click to download full resolution via product page

Caption: Workflow for a 2-Fluorobenzonitrile spill response.
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First Aid Measures:

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[1]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin

irritation persists, call a physician.[1]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention if symptoms occur.[1]

Ingestion: Call a physician or poison control center immediately. Do NOT induce vomiting.

Rinse mouth with water.[1][3]

Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[1][7]

Do not allow the product to enter drains.[7]

Contaminated packaging should be treated as the product itself. Leave chemicals in their

original containers and do not mix with other waste.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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